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Compound of Interest

Compound Name: Bayer 30468

Cat. No.: B1666719

A Note on the Original Request: Initial searches for "Bayer 30468" did not yield sufficient
publicly available information to generate detailed application notes and protocols. This
designation may refer to an internal development code for a compound that was not brought to
market or for which research has not been published in open literature. To provide a
comprehensive and actionable response, these application notes have been developed for
Spirotetramat, a well-documented insecticide from Bayer CropScience that is widely used in
Integrated Pest Management (IPM) programs.

Introduction to Spirotetramat

Spirotetramat is a systemic insecticide belonging to the class of tetramic acid derivatives (IRAC
Group 23). It is the active ingredient in products such as Movento® and Batavia®.[1][2] A key
feature of Spirotetramat is its two-way systemicity, allowing it to be transported both upwards
through the xylem and downwards through the phloem of a plant.[1][2] This unique
characteristic enables the compound to reach and control sucking pests that are hidden within
the plant canopy or feeding on roots, which are often missed by contact or translaminar
insecticides.[2]

Spirotetramat is primarily effective against a broad spectrum of sucking pests, including aphids,
whiteflies, psyllids, scales, and mealybugs.[2] Its mode of action and safety profile make it a
valuable tool for IPM programs, as it is often compatible with beneficial insects and mites when
used as directed.
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Mode of Action

The primary mode of action of Spirotetramat is the inhibition of lipid biosynthesis.[3][1]
Specifically, it inhibits the enzyme Acetyl-CoA Carboxylase (ACC), which is crucial for the
production of fatty acids.[1] This disruption of lipid metabolism has several key effects on target

pests:

e Inhibition of Development: Immature stages of insects, such as larvae and nymphs, are
particularly susceptible. The lack of lipids prevents them from successfully molting, leading to

mortality.[1]

e Reduction in Fecundity: Adult female insects exposed to Spirotetramat exhibit a significant
reduction in their reproductive capacity. They produce fewer offspring, and the viability of

eggs is often diminished.[1]
o Sterility: In some cases, exposure can lead to the sterility of adult pests.

Due to this mode of action, the effects of Spirotetramat are not immediate; a "knock-down"
effect is not typically observed.[1] Instead, population control is achieved over a period of 3 to 7
days as the pests fail to develop and reproduce.[1]

Signaling Pathway and Mode of Action Diagram
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Protocol 1: Leaf Disc Bioassay
Protocol 2: Whole Plant Systemic Assay
Prepare Spirotetramat
Serial Dilutions
Treat Leaf Discs Foliar Application q Soil Drench
(Dip or Spray) (Lower Leaves) Application
Infest with Allow for Translocation
Target Pests (48-72h)
Incubate under Infest Untreated
Controlled Conditions New Growth
Assess Mortality Incubate in
(24, 48, 72h) Greenhouse
Analyze Data Assess Pest Population
(LC50 Calculation) (3,7, 14 days)
Compare with Controls

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Spirotetramat in
Integrated Pest Management (IPM) Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666719#using-bayer-30468-in-integrated-pest-
management-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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